Cas no 1313712-88-7 ((4-((2-(((Benzyloxy)carbonyl)amino)ethyl)carbamoyl)-3-fluorophenyl)boronic acid)

• Product Name: (4-((2-(((Benzyloxy)carbonyl)amino)ethyl)carbamoyl)-3-fluorophenyl)boronic acid
• CAS No: 1313712-88-7
• MF: C₁₇H₁₈BFN₂O₅
• MW: 360.144628047943
• CID: 6625919
• PubChem ID: 70959612
• Update Time: 2025-11-01

(4-((2-(((Benzyloxy)carbonyl)amino)ethyl)carbamoyl)-3-fluorophenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• Phenylmethyl N-[2-[(4-borono-2-fluorobenzoyl)amino]ethyl]carbamate
• G70724
• SCHEMBL13644471
• 4-[(2-{[(benzyloxy)carbonyl]amino}ethyl)carbamoyl]-3-fluorophenylboronic acid
• (4-((2-(((Benzyloxy)carbonyl)amino)ethyl)carbamoyl)-3-fluorophenyl)boronic acid
• 1313712-88-7

• Inchi： 1S/C17H18BFN2O5/c19-15-10-13(18(24)25)6-7-14(15)16(22)20-8-9-21-17(23)26-11-12-4-2-1-3-5-12/h1-7,10,24-25H,8-9,11H2,(H,20,22)(H,21,23)
• InChI Key： XKLMUVWNSGWLFU-UHFFFAOYSA-N
• SMILES： C(OCC1=CC=CC=C1)(=O)NCCNC(=O)C1=CC=C(B(O)O)C=C1F

Computed Properties

• Exact Mass: 360.1292800g/mol
• Monoisotopic Mass: 360.1292800g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 108Ų

Experimental Properties

• Density: 1.34±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 7.02±0.17(Predicted)

Additional information on (4-((2-(((Benzyloxy)carbonyl)amino)ethyl)carbamoyl)-3-fluorophenyl)boronic acid

Introduction to (4-((2-(((Benzyloxycarbonyl)amino)ethyl)carbamoyl)-3-fluorophenyl)boronic acid and Its Significance in Modern Chemical Biology

(4-((2-(((Benzyloxycarbonyl)amino)ethyl)carbamoyl)-3-fluorophenyl)boronic acid, with the CAS number 1313712-88-7, is a compound of considerable interest in the field of chemical biology and pharmaceutical research. This compound belongs to a class of molecules that exhibit unique chemical properties, making it a valuable tool in the development of novel therapeutic agents and biochemical probes. The structural features of this compound, particularly its boronic acid moiety and the presence of a fluorophenyl group, contribute to its versatility and potential applications in various scientific domains.

The Benzyloxycarbonyl (Boc) group in the molecular structure plays a crucial role in protecting amino groups during synthetic processes, ensuring high selectivity and yield in peptide coupling reactions. This protective group is widely used in solid-phase peptide synthesis (SPPS), a technique that has become indispensable in the production of complex peptides and proteins. The incorporation of the Boc group allows for controlled reaction conditions, minimizing side reactions and improving overall synthetic efficiency.

The ethyl chain connecting the amino group and the carbamoyl moiety provides flexibility to the molecule, enhancing its solubility and bioavailability. This feature is particularly important when designing drug candidates, as poor solubility can significantly hinder their pharmacological activity. Additionally, the presence of the fluorophenyl group introduces electronic properties that can influence binding interactions with biological targets. Fluorine atoms are known to modulate metabolic stability and binding affinity, making them valuable in medicinal chemistry.

The boronic acid component of this compound is particularly noteworthy due to its reactivity with diols and its role in Suzuki-Miyaura cross-coupling reactions. These reactions are fundamental in constructing biaryl structures, which are prevalent in many bioactive molecules. The boronic acid functionality allows for palladium-catalyzed coupling with various aryl halides, enabling the synthesis of complex aromatic systems with high precision. This capability has been leveraged in the development of novel agrochemicals, materials, and pharmaceuticals.

In recent years, there has been growing interest in utilizing boronic acids as probes for studying biological processes. For instance, fluorescent boronic acids have been developed as sensors for detecting glycolipids and glycoproteins in living cells. The ability to selectively label these biomolecules has opened new avenues in cell biology and diagnostics. Additionally, boronic acid-based inhibitors have shown promise as therapeutic agents against enzymes involved in diseases such as cancer and inflammation.

The synthesis of (4-((2-(((Benzyloxycarbonyl)amino)ethyl)carbamoyl)-3-fluorophenyl)boronic acid involves multiple steps, each requiring careful optimization to ensure high purity and yield. The process typically begins with the preparation of a key intermediate containing the Boc-protected amino group. This intermediate is then coupled with an appropriate fluorophenyl precursor via nucleophilic substitution or other coupling strategies. The final step involves deprotection to reveal the free boronic acid, which can be isolated using standard purification techniques.

The use of this compound in drug discovery has been facilitated by its compatibility with various synthetic methodologies. For example, it can be incorporated into libraries of compounds for high-throughput screening (HTS), allowing researchers to identify potential lead molecules rapidly. Furthermore, its stability under different reaction conditions makes it suitable for multi-step syntheses without significant degradation.

The impact of (4-((2-(((Benzyloxycarbonyl)amino)ethyl)carbamoyl)-3-fluorophenyl)boronic acid extends beyond academic research; it has practical applications in industry as well. In materials science, boronic acids are used to create polymers with unique properties such as self-healing capabilities or tunable mechanical strength. In agrochemicals, they serve as key components in herbicides and pesticides due to their ability to interact selectively with biological targets.

The future prospects for this compound are promising, given its multifaceted utility across different scientific disciplines. Ongoing research aims to expand its applications by developing new derivatives with enhanced properties. For instance, modifications to the fluorophenyl group could lead to improved bioavailability or targeted delivery systems. Similarly, exploring alternative synthetic routes may enable more efficient production at scale.

In conclusion，（4-((2-(((Benzyloxycarbonyl)amino)ethyl)carbamoyl)-3-fluorophenyl)boronic acid, CAS number 1313712-88-7，is a versatile compound with significant implications for chemical biology and pharmaceutical development。Its unique structural features make it a valuable tool for synthetic chemists，biologists，and drug designers alike。As research continues to uncover new applications，this molecule is poised to play an increasingly important role in advancing scientific knowledge and innovation。